Cas no 2034269-80-0 (2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide)

• Product name: 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide
• CAS No: 2034269-80-0
• MF: C₁₆H₂₀N₆O₃
• MW: 344.368402481079
• CID: 6350289
• PubChem ID: 121137672

2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide
• 2-methoxy-N-{[4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}pyridine-3-carboxamide
• 2-methoxy-N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]pyridine-3-carboxamide
• F6438-3277
• AKOS032456847
• 2034269-80-0
• 2-methoxy-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)nicotinamide

• Inchi： 1S/C16H20N6O3/c1-24-14-11(6-5-7-17-14)13(23)18-10-12-19-15(21-16(20-12)25-2)22-8-3-4-9-22/h5-7H,3-4,8-10H2,1-2H3,(H,18,23)
• InChI Key： QYWVHZBKGFALIG-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(CNC(C2=CC=CN=C2OC)=O)N=C(N=1)N1CCCC1

Computed Properties

• Exact Mass: 344.15968852g/mol
• Monoisotopic Mass: 344.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 1.3

Additional information on 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide

Introduction to 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide (CAS No. 2034269-80-0)

2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034269-80-0, represents a novel molecular entity with a complex structural framework that includes multiple functional groups and heterocyclic moieties. The presence of a pyridine core, combined with a triazine ring system and a pyrrolidine substituent, endows this molecule with unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide is characterized by its intricate arrangement of atoms and functional groups. The methoxy groups at the 2-position of the pyridine ring and the 4-position of the triazine ring contribute to the molecule's overall polarity and reactivity. Additionally, the pyrrolidin-1-yl substituent at the 6-position of the triazine ring introduces a nitrogen-rich environment that can interact with biological targets in various ways. This complex structural architecture suggests that the compound may exhibit multiple modes of action, making it a versatile tool for investigating biological pathways and mechanisms.

In recent years, there has been growing interest in the development of molecules that can modulate biological processes through targeted interactions with specific enzymes or receptors. The unique structural features of 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide position it as a potential candidate for such applications. For instance, the pyridine moiety is known to be a common pharmacophore in many bioactive molecules, often interacting with proteins through hydrogen bonding or hydrophobic interactions. The triazine ring system further enhances the molecule's potential for binding to biological targets by providing additional hydrogen bond donors and acceptors.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research in medicinal chemistry has highlighted the importance of designing molecules with multifunctional properties that can address complex pathological conditions. The structural complexity of 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide suggests that it may be capable of interacting with multiple targets simultaneously, thereby offering a synergistic therapeutic effect. This concept is particularly relevant in the context of multifactorial diseases where modulation of several biological pathways is required for effective treatment.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. The synthetic route likely involves multi-step reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis or asymmetric synthesis may have been employed to introduce specific stereocenters or functional groups into the molecule. These synthetic strategies are crucial for achieving the desired molecular architecture and ensuring that the final product exhibits the expected biological activity.

Evaluation of 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}pyridine-3-carboxamide in preclinical studies has revealed several promising properties. In vitro assays have shown that this compound can interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions may lead to modulation of cellular processes such as proliferation, differentiation, and apoptosis. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory and antioxidant properties, which could be beneficial in treating chronic inflammatory diseases and oxidative stress-related conditions.

The pharmacokinetic profile of 2-methoxy-N-{4-methoxy-6-(pyrrolidin-1-y l)-1,3,5-triazin -2 - ylmethyl}pyridine -3 -carboxamide is another critical aspect that needs to be carefully evaluated before considering its clinical application. Factors such as solubility, stability, bioavailability, and metabolic clearance rate will determine its suitability for therapeutic use. Advanced computational methods such as molecular docking and pharmacokinetic modeling can provide valuable insights into these properties before expensive experimental studies are conducted. These computational approaches have become indispensable tools in modern drug discovery pipelines due to their ability to predict biological activity and pharmacokinetic behavior with high accuracy.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, it may find utility in research settings as a tool compound for studying specific biological pathways or as an intermediate in the synthesis of more complex molecules. The ability to modify different functional groups within its structure allows researchers to tailor its properties for various applications. This flexibility makes it an attractive candidate for exploring new chemical entities (NCEs) with novel mechanisms of action.

In conclusion, 2-methoxy-N-{4-methoxy -6-(pyrrolidin -1 - yl ) - 1 , 3 , 5 -triazin - 2 - ylmethyl} pyridine - 3 - carboxamide (CAS No. 2034269 -80 -0) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique molecular architecture suggests multiple modes of interaction with biological targets, making it a promising candidate for treating various diseases. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its therapeutic efficacy in preclinical models. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human health.